PET-cGMP

• Molecular Formula: C18H16N5O7P
• Molecular Weight: 445.3 g/mol
• InChI: InChI=1S/C18H16N5O7P/c24-13-14-11(7-28-31(26,27)30-14)29-17(13)23-8-19-12-15(23)21-18-20-10(6-22(18)16(12)25)9-4-2-1-3-5-9/h1-6,8,11,13-14,17,24H,7H2,(H,20,21)(H,26,27)/t11-,13-,14-,17-/m1/s1
• InChIKey: TVSIKYJKUPRIDV-LSCFUAHRSA-N

PET-cGMP: A Selective PKG I Agonist

PET-cGMP (ß-phenyl-1,N²-ethenoguanosine-3',5'-cyclic monophosphate) is a synthetic cyclic GMP analog that functions as a potent, membrane-permeant agonist of cGMP‑dependent protein kinase (PKG) [1]. Unlike its natural counterpart, PET-cGMP exhibits pronounced isotype selectivity, preferentially activating PKG I over PKG II. Head‑to‑head biochemical profiling demonstrates that the PET modification dramatically enhances affinity for PKG I while simultaneously reducing potency at PKG II, establishing this compound as the most selective PKG I agonist among widely used cGMP analogs .

1

PKG I-selective pathway studies Reported isotype preference supports dissection of PKG I vs. PKG II signaling.

2

Isotype-selectivity assay context Enables orthogonal pairing with PKG II-preferring analogs for unambiguous assignment.

3

Membrane-permeant cGMP probe Direct cell addition without transfection; compatible with live-cell kinase activity readouts.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398. doi:10.1021/acschembio.7b00369 View Source

Why cGMP Analogs Are Not Interchangeable

cGMP analogs differ fundamentally in their isotype‑binding profiles, and this divergence precludes simple substitution. PET‑cGMP is a high‑affinity agonist for PKG I (EC₅₀ 3.8 nM for PKG Iβ), whereas 8‑pCPT‑cGMP is the preferred agonist for PKG II (EC₅₀ 5 nM) [1]. 8‑Br‑cGMP, often used as a generic PKG activator, exhibits only modest selectivity and substantially lower potency [1]. Failing to account for these differences leads to ambiguous experimental outcomes, particularly in systems co‑expressing both PKG isotypes. The quantitative evidence below documents the magnitude of these differences and provides a scientific basis for compound selection.

PET-cGMP

High affinity for PKG I; low affinity for PKG II.

8-pCPT-cGMP

Preferred PKG II agonist; reversed selectivity profile may confound PKG I readouts.

PET-cGMP

Potency tuned for PKG I (reported low nanomolar activation).

8-Br-cGMP

Modest isotype selectivity; lower activation potency may shift dose-response interpretation.

PET-cGMP

Structurally resolved π–π interaction with PKG I CNB-B.

Other cGMP analogs

Absence of this interaction may prevent faithful recapitulation of PKG I-directed phenotypes.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398. doi:10.1021/acschembio.7b00369 View Source

PET-cGMP: Quantitative Comparator Profiling

Most Potent and Selective PKG Iβ Agonist

In competitive surface plasmon resonance (SPR) assays using full‑length regulatory domains (hPKG Iβ 1–351), PET‑cGMP achieved an EC₅₀ of 3.8 ± 0.4 nM, compared to 163 ± 6 nM for cGMP, 222 ± 4 nM for 8‑Br‑cGMP, and 212 ± 20 nM for 8‑pCPT‑cGMP [1]. The ~43‑fold improvement over cGMP and the ~56‑fold lower EC₅₀ versus 8‑pCPT‑cGMP make PET‑cGMP uniquely suited for experiments requiring selective PKG I activation at low nanomolar concentrations.

PKG Iβ Binding Affinity

Head-to-head

EC₅₀ 3.8 ± 0.4 nM (PET-cGMP) vs. 163 nM (cGMP), 222 nM (8-Br-cGMP), 212 nM (8-pCPT-cGMP)

Reported ~43- to 56-fold higher affinity for PKG Iβ regulatory domain.

SPR, full-length hPKG Iβ 1–351; n = 2–3.

Evidence Dimension	Binding affinity (EC₅₀) for PKG Iβ regulatory domain
Target Compound Data	3.8 ± 0.4 nM
Comparator Or Baseline	cGMP: 163 ± 6 nM; 8-Br-cGMP: 222 ± 4 nM; 8-pCPT-cGMP: 212 ± 20 nM
Quantified Difference	PET-cGMP is ~43‑fold more potent than cGMP and ~56‑fold more potent than 8‑pCPT‑cGMP at PKG Iβ
Conditions	Competitive SPR, full-length hPKG Iβ regulatory domain (residues 1–351), n = 2–3

Why This Matters

A 56‑fold potency window between PET‑cGMP and the next most‑selective analog (8‑pCPT‑cGMP) enables unambiguous pharmacological dissection of PKG I‑ vs. PKG II‑mediated signaling in cells co‑expressing both isotypes.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398, Table 1. View Source

Reversed PKG Isotype Selectivity vs. 8-pCPT-cGMP

The same SPR study revealed that PET‑cGMP has an EC₅₀ of 193 ± 10 nM for PKG II, whereas 8‑pCPT‑cGMP achieves an EC₅₀ of 5 ± 1 nM for the same isotype [1]. This represents a 38.6‑fold selectivity reversal: PET‑cGMP binds PKG I 51‑fold more tightly than PKG II, while 8‑pCPT‑cGMP binds PKG II 42‑fold more tightly than PKG I. The selectivity index (EC₅₀_PKGII / EC₅₀_PKGI) is 50.8 for PET‑cGMP and 0.024 for 8‑pCPT‑cGMP, confirming their orthogonal isotype preferences.

Isotype Selectivity Reversal

Head-to-head

Selectivity index: 50.8 (PET-cGMP, PKG I preferred) vs. 0.024 (8-pCPT-cGMP, PKG II preferred)

Orthogonal isotype preferences support paired agonist experimental designs.

Competitive SPR, full-length regulatory domains.

Evidence Dimension	Isotype selectivity (PKG II EC₅₀ / PKG Iβ EC₅₀)
Target Compound Data	PKG II EC₅₀ = 193 nM; Selectivity index = 50.8
Comparator Or Baseline	8-pCPT-cGMP: PKG II EC₅₀ = 5 nM, Selectivity index = 0.024
Quantified Difference	PET‑cGMP is 51‑fold selective for PKG I over PKG II; 8‑pCPT‑cGMP is 42‑fold selective for PKG II over PKG I
Conditions	Competitive SPR, full-length regulatory domains (hPKG Iβ 1–351, hPKG II 41–418)

Why This Matters

This orthogonal selectivity provides researchers with a matched pair of agonists—PET‑cGMP for PKG I and 8‑pCPT‑cGMP for PKG II—enabling definitive assignment of cellular functions to a specific PKG isotype.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398, Table 1. View Source

Superior PKG Iβ Activation Potency

In a microfluidic mobility‑shift assay measuring activation constants (Ka) for full‑length PKG isozymes, PET‑cGMP activated PKG Iβ with a Ka of 18 ± 2 nM, substantially lower than cGMP (370 ± 13 nM), 8‑Br‑cGMP (206 ± 13 nM), and 8‑pCPT‑cGMP (249 ± 17 nM) [1]. For PKG II, PET‑cGMP showed a Ka of 225 ± 13 nM, comparable to cGMP (257 nM), indicating that its superior activation potency is specific to PKG Iβ. This ~20‑fold improvement in Ka over the natural ligand cGMP directly translates to lower working concentrations and reduced off‑target effects in cellular assays.

PKG Iβ Activation Potency

Head-to-head

Kₐ 18 ± 2 nM (PET-cGMP) vs. 370 nM (cGMP), 206 nM (8-Br-cGMP), 249 nM (8-pCPT-cGMP)

~20-fold lower Kₐ may reduce secondary target engagement in cellular assays.

Microfluidic mobility shift, full-length hPKG Iβ 5–676; n = 3–4.

Evidence Dimension	Activation constant (Ka) for PKG Iβ
Target Compound Data	Ka = 18 ± 2 nM
Comparator Or Baseline	cGMP: 370 ± 13 nM; 8-Br-cGMP: 206 ± 13 nM; 8-pCPT-cGMP: 249 ± 17 nM
Quantified Difference	20.6‑fold lower Ka than cGMP; 11.4‑fold lower than 8‑Br‑cGMP; 13.8‑fold lower than 8‑pCPT‑cGMP
Conditions	Microfluidic mobility shift assay, full‑length hPKG Iβ (residues 5–676), n = 3–4

Why This Matters

A 20‑fold reduction in the concentration required for half‑maximal kinase activation allows the use of PET‑cGMP at nanomolar levels that are unlikely to engage secondary cGMP‑binding proteins, thereby improving signal‑to‑noise in functional assays.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398, Table 2. View Source

Unique π–π Interaction in PKG I CNB-B Domain

Co‑crystal structures of PKG Iβ CNB‑B with bound PET‑cGMP (PDB 5JD7, resolution 1.75 Å) reveal that the PET moiety at the N² position of the guanine base forms a unique π–π stacking interaction with Arg285 on the β4 strand [1]. This interaction is absent in the 8‑Br‑cGMP and 8‑pCPT‑cGMP complexes and is sterically incompatible with the smaller binding pocket of PKG II. The structural data provide a molecular rationale for the >50‑fold selectivity observed in binding assays and establish the PET modification as a critical pharmacophore for PKG I‑directed activity.

Structural Basis of Selectivity

Reported

Unique π–π stacking between PET phenyl ring and Arg285 (β4) of PKG I CNB-B (PDB 5JD7, 1.75 Å)

Interaction absent in 8-substituted analogs and sterically incompatible with PKG II.

X-ray crystallography of PKG Iβ CNB-B domain.

Evidence Dimension	Ligand‑protein interaction: π–π stacking with Arg285
Target Compound Data	Unique π–π interaction between PET phenyl ring and Arg285 (β4) of PKG I CNB-B
Comparator Or Baseline	8-Br-cGMP and 8-pCPT-cGMP lack this interaction; PKG II CNB-B binding pocket cannot accommodate the PET moiety
Quantified Difference	Presence vs. absence of a defining π–π interaction correlates with 51‑fold isotype selectivity
Conditions	X‑ray crystallography of PKG Iβ CNB-B (219–351) with PET‑cGMP, 1.75 Å resolution

Why This Matters

Demonstrating that the selectivity advantage arises from a structurally resolved, unique interaction confirms that PET‑cGMP is not simply a potency‑enhanced analog but a mechanistically distinct chemical probe, reducing the risk that other analogs can recapitulate the same signaling phenotype.

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398. PDB 5JD7. View Source

High Solubility and Membrane Permeability

PET‑cGMP exhibits a water solubility of approximately 10 mmol/L , which is sufficient for preparing concentrated stock solutions suitable for cell‑culture experiments. Unlike cGMP, which requires specialized delivery systems to cross the plasma membrane, PET‑cGMP is described as membrane‑permeant , enabling direct addition to cell media. While head‑to‑head permeability coefficients (logP or Papp) for PET‑cGMP versus other analogs are not reported in the primary literature, the combination of high aqueous solubility and documented membrane permeability represents a practical advantage for routine laboratory use.

Solubility & Membrane Permeability

Data to verify

Water solubility ~10 mM; described as membrane-permeant in functional cellular assays

May support consistent dosing in cell-based experiments; independent permeability coefficients not reported.

Solubility at 25°C; membrane permeability inferred from cell entry.

Evidence Dimension	Aqueous solubility and membrane permeability
Target Compound Data	Water solubility ~10 mmol/L; documented membrane‑permeant
Comparator Or Baseline	cGMP: limited membrane permeability, typically requires liposomal or electroporation delivery; 8-Br-cGMP: membrane-permeant but solubility data not directly compared
Quantified Difference	Solubility of ~10 mM enables 10–100 mM DMSO stock preparation for cell treatment; direct cell permeability eliminates the need for transfection or microinjection
Conditions	Solubility measured in water at 25°C; membrane permeability inferred from functional cellular assays in PKG-expressing cells

Why This Matters

A compound that is both readily soluble in aqueous media and cell‑permeable reduces experimental variability associated with delivery vehicles and allows consistent dosing across wells, plates, and independent experiments.

PET-cGMP: Optimal Application Scenarios

Selective PKG I Activation in Co-Expression Systems

In cell types or tissues co‑expressing PKG I and PKG II (e.g., vascular smooth muscle, platelets, cerebellar Purkinje neurons), PET‑cGMP at 10–100 nM will activate PKG I while sparing PKG II, as its EC₅₀ for PKG II (193 nM) is >50‑fold higher than for PKG I (3.8 nM) [1]. This eliminates the need for isotype‑specific knockout models or siRNA when the experimental goal is to attribute a cGMP‑dependent effect to PKG I signaling. The selectivity window is documented in the primary literature and can be used to define dosing ranges that avoid PKG II cross‑activation [1].

Structure-Guided Design of PKG I-Selective Compounds

The co‑crystal structure of PKG Iβ CNB‑B with PET‑cGMP (PDB 5JD7, 1.75 Å resolution) identifies the π–π interaction with Arg285 as the key selectivity determinant [1]. This structural information provides a validated template for medicinal chemistry campaigns aiming to develop even more selective or drug‑like PKG I agonists. PET‑cGMP can serve as both a reference ligand in binding assays and a scaffold for further derivatization, with the PET moiety representing a privileged pharmacophore for PKG I engagement [1].

Calibrated Positive Control for PKG Assays

With a well‑characterized activation potency (Ka = 18 nM for PKG Iβ, Ka = 225 nM for PKG II) [1], PET‑cGMP is an ideal positive control for biochemical and cell‑based PKG assays. Its selectivity profile allows it to serve as a PKG I‑specific calibrator in compound screening campaigns designed to identify novel PKG I inhibitors or activators. The availability of both PET‑cGMP and the PKG II‑selective 8‑pCPT‑cGMP from the same study enables users to build a two‑point isotype selectivity assay with orthogonal reference agonists [1].

Live-Cell cGMP Signaling Without Genetic Sensors

Although PET‑cGMP itself is not intrinsically fluorescent, it can be employed at low nanomolar concentrations (3.8–20 nM range) in combination with downstream phospho‑specific antibodies or FRET‑based PKG activity reporters to monitor PKG I‑dependent signaling dynamics [1]. Its membrane permeability eliminates the transfection or microinjection steps required for genetically encoded biosensors, and its high water solubility (~10 mM) facilitates preparation of consistent dosing solutions for time‑course experiments .

Application

Selection Property

Validation Focus

PKG I-selective signaling studies

Isotype-selectivity assay context

PKG I vs. PKG II pathway discrimination

Structure-guided PKG I probe design

Pharmacophore model (PET-Arg285 interaction)

Binding-mode confirmation and selectivity engineering

PKG assay calibration

Well-characterized activation potency

Comparator response context for inhibitor/activator screens

Live-cell cGMP signaling readouts

Membrane permeability and solubility profile

Cell-based PKG activity reporter compatibility

• [1] Campbell JC, Henning P, Franz E, Sankaran B, Herberg FW, Kim C. Structural Basis of Analog Specificity in PKG I and II. ACS Chem Biol. 2017;12(9):2388-2398. doi:10.1021/acschembio.7b00369 View Source